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Compound of Interest

Compound Name: Sulfo Cy5 bis COOH

Cat. No.: B15598095

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and photophysical properties of

Sulfo Cy5 bis COOH, a water-soluble, far-red fluorescent dye. Detailed experimental protocols

for its application in bioconjugation and cellular analysis are provided, alongside visual

representations of its structure and relevant workflows to facilitate its integration into research

and drug development pipelines.

Core Chemical and Photophysical Properties
Sulfo Cy5 bis COOH is a derivative of the popular Cyanine5 (Cy5) dye, engineered for

enhanced water solubility and versatile conjugation capabilities. The presence of two carboxylic

acid moieties and sulfonate groups imparts distinct characteristics crucial for biological

applications. The sulfonate groups increase hydrophilicity, reducing aggregation and non-

specific binding in aqueous environments.[1] The dual carboxylic acid functional groups provide

sites for covalent attachment to primary amines on biomolecules such as proteins, peptides,

and oligonucleotides, via carbodiimide chemistry.[2][3]

The photophysical properties of Sulfo Cy5 and its derivatives are characterized by strong

absorption in the red region of the visible spectrum and emission in the far-red, a spectral
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space often desirable for biological imaging due to reduced autofluorescence from cellular

components.[4]

Table 1: Quantitative Chemical and Photophysical Properties of Sulfo Cy5 Derivatives

Property Value Reference

Chemical Identity

CAS Number
2353410-10-1 (for Sulfo-Bis-

(N,N'-carboxylic acid)-Cy5)
[1][5]

Molecular Formula C37H47BrN2O10S2 [5]

Molecular Weight 823.8 g/mol [5]

Photophysical Properties

Excitation Maximum (λmax) ~646 - 649 nm [1][3][6]

Emission Maximum (λem) ~662 - 672 nm [1][3][6]

Molar Extinction Coefficient (ε) ~271,000 cm⁻¹M⁻¹ [1][3][6]

Quantum Yield (Φ) ~0.2 - 0.28 [1][3][6]

Solubility & Storage

Solubility Water, DMSO, DMF [6]

Storage Conditions -20°C, protected from light [5][6]

Key Applications and Experimental Protocols
The primary utility of Sulfo Cy5 bis COOH lies in its ability to be covalently linked to biological

molecules, enabling their detection and tracking in a variety of experimental settings. The

following protocols provide detailed methodologies for common applications.

Protein Labeling via EDC/NHS Chemistry
This protocol describes the conjugation of Sulfo Cy5 bis COOH to a primary amine-containing

protein, such as an antibody, using a two-step carbodiimide reaction involving 1-Ethyl-3-(3-
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dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (sulfo-NHS). This

method first activates the carboxylic acid groups on the dye to form a more stable sulfo-NHS

ester, which then efficiently reacts with the primary amines on the protein.

Materials:

Sulfo Cy5 bis COOH

Protein to be labeled (in an amine-free buffer, e.g., PBS)

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Activation Buffer (e.g., 0.1 M MES, pH 6.0)

Coupling Buffer (e.g., PBS, pH 7.4)

Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.5)

Desalting column for purification

Procedure:

Dye Activation:

Dissolve Sulfo Cy5 bis COOH in Activation Buffer to a final concentration of 10 mM.

Immediately before use, prepare fresh 100 mM solutions of EDC and sulfo-NHS in

Activation Buffer.

To the Sulfo Cy5 bis COOH solution, add a 1.5-fold molar excess of both EDC and sulfo-

NHS.

Incubate the mixture for 15-30 minutes at room temperature, protected from light.

Protein Conjugation:

Exchange the buffer of the protein solution to the Coupling Buffer.
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Add the activated Sulfo Cy5 bis COOH solution to the protein solution. A molar ratio of 5-

10 moles of dye per mole of protein is a good starting point for optimization.

Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, with gentle

mixing and protected from light.

Quenching and Purification:

Add Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM to stop

the reaction by consuming any unreacted dye.

Incubate for 30 minutes at room temperature.

Purify the labeled protein from excess dye and reaction byproducts using a desalting

column equilibrated with an appropriate storage buffer (e.g., PBS).

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for the protein) and ~650 nm (for the dye).

Fluorescence Microscopy of Labeled Cells
This protocol outlines the use of a Sulfo Cy5 bis COOH-labeled antibody for

immunofluorescence staining of cell surface antigens.

Materials:

Cells cultured on coverslips

Sulfo Cy5 bis COOH-labeled antibody

Phosphate-Buffered Saline (PBS)

Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

Blocking Buffer (e.g., 5% BSA in PBS)

Mounting medium with DAPI
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Procedure:

Cell Preparation:

Wash the cells twice with cold PBS.

Fix the cells with Fixation Buffer for 15 minutes at room temperature.

Wash the cells three times with PBS.

Immunostaining:

Block non-specific antibody binding by incubating the cells in Blocking Buffer for 30-60

minutes at room temperature.

Dilute the Sulfo Cy5 bis COOH-labeled antibody to the desired concentration in Blocking

Buffer.

Incubate the cells with the diluted antibody for 1 hour at room temperature or overnight at

4°C in a humidified chamber, protected from light.

Wash the cells three times with PBS.

Mounting and Imaging:

Mount the coverslips onto microscope slides using a mounting medium containing DAPI

for nuclear counterstaining.

Image the cells using a fluorescence microscope equipped with appropriate filter sets for

DAPI and Cy5.

Flow Cytometry Analysis
This protocol describes the use of a Sulfo Cy5 bis COOH-labeled antibody to identify and

quantify a specific cell population by flow cytometry.

Materials:

Single-cell suspension
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Sulfo Cy5 bis COOH-labeled antibody

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

Fc block (optional)

Flow cytometer

Procedure:

Cell Preparation:

Adjust the cell concentration to 1 x 10^6 cells/mL in ice-cold Flow Cytometry Staining

Buffer.

Staining:

(Optional) If staining cells that express Fc receptors, incubate the cells with an Fc block for

10-15 minutes on ice to prevent non-specific antibody binding.

Add the Sulfo Cy5 bis COOH-labeled antibody at a predetermined optimal concentration.

Incubate the cells for 30 minutes on ice in the dark.

Wash and Resuspend:

Wash the cells twice by adding 2 mL of Flow Cytometry Staining Buffer, centrifuging at 300

x g for 5 minutes, and decanting the supernatant.

Resuspend the cells in 0.5 mL of Flow Cytometry Staining Buffer.

Data Acquisition:

Analyze the stained cells on a flow cytometer using the appropriate laser and detector for

Cy5 fluorescence.

Visualizing Chemical Structure and Workflows
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To further aid in the understanding and application of Sulfo Cy5 bis COOH, the following

diagrams illustrate its chemical structure and a typical experimental workflow.

Caption: Chemical structure of a representative Sulfo Cy5 bis COOH molecule.
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Bioconjugation Workflow

Sulfo Cy5 bis COOH
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Click to download full resolution via product page

Caption: A typical workflow for labeling proteins with Sulfo Cy5 bis COOH.
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Receptor-Ligand Binding Assay

Cell Membrane

Cell Surface Receptor

Binding Event
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Caption: A signaling pathway illustrating a receptor-ligand binding assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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